5-ethyl-3-oxo-2-phenyl-N-(thiazol-2-yl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: 5-ethyl-3-oxo-2-phenyl-N-(1,3-thiazol-2-yl)pyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C18H15N5O2S/c1-2-22-10-13(16(24)20-18-19-8-9-26-18)15-14(11-22)17(25)23(21-15)12-6-4-3-5-7-12/h3-11H,2H2,1H3,(H,19,20,24)
• InChI Key: OKQOTLHJTKRBGJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NC4=NC=CS4
• Molecular Formula: C18H15N5O2S
• Molecular Weight: 365.4 g/mol

Description

5-ethyl-3-oxo-2-phenyl-N-(thiazol-2-yl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C18H15N5O2S and its molecular weight is 365.41. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivative Formation

5-ethyl-3-oxo-2-phenyl-N-(thiazol-2-yl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is related to a class of compounds that have been synthesized and utilized in various chemical reactions to form new heterocyclic systems. These compounds exhibit the potential for biological activities due to their complex structures. For instance, ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate, a similar compound, has been shown to transform into related heterocyclic systems via reactions with various reagents, indicating a broad applicability in synthetic chemistry for creating biologically active molecules (Youssef et al., 2011).

Biological Activity and Antimicrobial Properties

The derivatives of pyrazolopyrimidines, which are structurally similar to the given compound, have demonstrated significant biological activities. These activities include anticancer and anti-5-lipoxygenase properties, showing the compound's relevance in therapeutic research. For example, novel pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase agents, suggesting the potential utility of such compounds in medical research and drug development (Rahmouni et al., 2016).

Antituberculosis Activity

Compounds related to this compound have been investigated for their antituberculosis activity. Specifically, thiazole-aminopiperidine hybrid analogues have been designed and synthesized as novel Mycobacterium tuberculosis GyrB inhibitors, highlighting the compound's potential application in addressing tuberculosis, a significant global health challenge (Jeankumar et al., 2013).

Mechanism of Action

Target of action

Thiazoles and pyrazolopyridines are known to have diverse biological activities. They have been found in many important synthetic drug molecules which bind with high affinity to multiple receptors .

Mode of action

The mode of action of thiazoles and pyrazolopyridines can vary widely depending on the specific compound and its targets. Some thiazoles have been found to have anti-inflammatory and analgesic activity .

Biochemical pathways

Thiazoles and pyrazolopyridines can affect a variety of biochemical pathways. For example, some thiazoles have been found to have antiviral activity, inhibiting the replication of certain viruses .

Pharmacokinetics

The ADME properties of thiazoles and pyrazolopyridines can also vary widely. Some thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents .

Result of action

The molecular and cellular effects of thiazoles and pyrazolopyridines can include inhibition of viral replication, reduction of inflammation, and relief of pain .